Cas no 1375452-71-3 (tert-butyl 3-(1-amino-2-methylpropan-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-2-methylpropan-2-yl)azetidine-1-carboxylate
• CAS No: 1375452-71-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD28652182
• CID: 5096084
• PubChem ID: 84080245
• Update Time: 2026-03-02

tert-butyl 3-(1-amino-2-methylpropan-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-2-methylpropan-2-yl)azetidine-1-carboxylate
• PS-17077
• D96713
• SY322251
• MFCD28652182
• 1-Boc-3-(1-amino-2-methyl-2-propyl)azetidine
• 1-Boc-3-(1-amino-2-methylpropan-2-yl)azetidine
• 1375452-71-3
• CS-0433206
• tert-butyl3-(1-amino-2-methylpropan-2-yl)azetidine-1-carboxylate
• EN300-1878228

• MDL： MFCD28652182
• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-6-9(7-14)12(4,5)8-13/h9H,6-8,13H2,1-5H3
• InChI Key： YIGSVYJNDHDLNU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(C)(C)CN)C1

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-(1-amino-2-methylpropan-2-yl)azetidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-(1-Amino-2-methylpropan-2-yl)azetidine-1-carboxylate (CAS: 1375452-71-3)

The compound tert-butyl 3-(1-amino-2-methylpropan-2-yl)azetidine-1-carboxylate (CAS: 1375452-71-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have highlighted its potential as a key building block for the construction of complex pharmacophores with enhanced bioavailability and target specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The unique structural features of the azetidine ring, combined with the tert-butyl carbamate protection, allow for selective functionalization while maintaining stability under various reaction conditions. The study reported a 72% yield in the key coupling step when using this intermediate, showcasing its synthetic efficiency.

Further investigations have explored the compound's role in the development of antimicrobial agents. A recent patent application (WO2023056789) describes its incorporation into novel quinolone derivatives exhibiting broad-spectrum activity against drug-resistant bacterial strains. The presence of both the azetidine moiety and the amino-methylpropan group appears to enhance membrane permeability while reducing cytotoxicity, as evidenced by in vitro studies showing a selectivity index >50 against several pathogenic strains.

From a synthetic chemistry perspective, advances in the preparation of 1375452-71-3 have been reported. A 2024 Organic Process Research & Development publication details an improved three-step synthesis from commercially available starting materials, achieving an overall yield of 58% with >99% purity. The optimized route features a key enzymatic resolution step that significantly reduces the formation of diastereomeric byproducts, addressing a major challenge in previous synthetic approaches.

Emerging applications in radiopharmaceuticals have also been documented. Researchers at the National Institutes of Health recently utilized this compound as a precursor for the development of positron emission tomography (PET) tracers targeting sigma-2 receptors. The ability to introduce fluorine-18 at the tertiary carbon position while maintaining the structural integrity of the azetidine ring makes this compound particularly valuable for neuroimaging applications.

Quality control and analytical characterization of 1375452-71-3 have seen significant improvements. Recent pharmacopeial standards now include specific HPLC methods for purity assessment, with retention time specifications established between 8.2-8.6 minutes using a C18 column with 0.1% TFA in water/acetonitrile mobile phase. Mass spectrometry fragmentation patterns have been comprehensively documented to aid in structural verification.

Looking forward, the compound's potential in targeted drug delivery systems is being actively investigated. Preliminary studies suggest that the azetidine nitrogen can serve as an effective conjugation site for antibody-drug conjugates (ADCs), with the tert-butyl group providing necessary steric protection during the coupling process. This application could significantly expand the utility of 1375452-71-3 in oncology drug development.